6-{[3-(dimethylamino)propyl]amino}-3,3-dimethyl-8-phenyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile

• IUPAC Name: 6-[3-(dimethylamino)propylamino]-3,3-dimethyl-8-phenyl-1,4-dihydropyrano[3,4-c]pyridine-5-carbonitrile
• InChI: InChI=1S/C22H28N4O/c1-22(2)13-17-18(14-23)21(24-11-8-12-26(3)4)25-20(19(17)15-27-22)16-9-6-5-7-10-16/h5-7,9-10H,8,11-13,15H2,1-4H3,(H,24,25)
• InChI Key: ODARKJMXFBSZFF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CO1)C(=NC(=C2C#N)NCCCN(C)C)C3=CC=CC=C3)C
• Molecular Formula: C22H28N4O
• DSSTOX Substance ID: DTXSID901324848
• Molecular Weight: 364.5 g/mol
• Solubility: 47.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 371959-62-5

Description

6-{[3-(dimethylamino)propyl]amino}-3,3-dimethyl-8-phenyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile is a useful research compound. Its molecular formula is C22H28N4O and its molecular weight is 364.5 g/mol. The purity is usually 95%.
The exact mass of the compound 6-{[3-(dimethylamino)propyl]amino}-3,3-dimethyl-8-phenyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile is 364.22631153 g/mol and the complexity rating of the compound is 520. The solubility of this chemical has been described as 47.3 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Importance of Hybrid Catalysts in Synthesis

Hybrid catalysts are crucial for synthesizing a wide variety of bioactive compounds, including those with pyranopyrimidine scaffolds. These scaffolds are key precursors for the pharmaceutical industry due to their broad synthetic applications and bioavailability. The review by Parmar, Vala, and Patel (2023) discusses the application of various hybrid catalysts, such as organocatalysts, metal catalysts, and nanocatalysts, for the synthesis of substituted pyranopyrimidines and related derivatives. These catalysts enable efficient one-pot multicomponent reactions, highlighting the versatility and potential of hybrid catalysts in developing lead molecules for medicinal use (Parmar, Vala, & Patel, 2023).

Pyrazines in Food Science

Pyrazines are a class of compounds known for their contribution to the flavor profile of various foods, including roasted, baked, and nutty flavors. The formation and fate of pyrazines, particularly 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), are influenced by both the Maillard reaction and lipid oxidation. Zamora and Hidalgo (2015) review the coordinate contributions of these processes to the production and elimination of pyrazines in foods, offering insights into the complex chemistry involved in food processing and storage (Zamora & Hidalgo, 2015).

Biogenic Amines in Environmental Microbiology

The catabolism of biogenic amines by Pseudomonas species demonstrates the metabolic versatility of these microorganisms and their role in environmental microbiology. Luengo and Olivera (2020) discuss the degradation pathways for various biogenic amines, highlighting the potential of genetically manipulated microbes to eliminate these compounds from different sources. This research underscores the importance of understanding microbial pathways for the biotechnological application in environmental cleanup and management (Luengo & Olivera, 2020).

Betalains in Phytochemistry

Betalains, vacuolar pigments found in plants of the Caryophyllales order, have been studied for their chemical and biochemical properties. Khan and Giridhar (2015) review the structure, synthesis, and applications of betalains, emphasizing their potential as safe, water-soluble, and fluorescent pigments for use in pharmaceutical and cosmetic preparations. This highlights the importance of exploring plant-derived compounds for their functional and bioactive properties (Khan & Giridhar, 2015).